Cas no 2034310-69-3 (N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide)
![N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide structure](https://www.kuujia.com/scimg/cas/2034310-69-3x500.png)
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-1H-indole-3-carboxamide
- N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide
- N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide
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- Inchi: 1S/C18H23N3O3S/c22-18(16-11-19-17-4-2-1-3-15(16)17)20-13-5-8-21(9-6-13)14-7-10-25(23,24)12-14/h1-4,11,13-14,19H,5-10,12H2,(H,20,22)
- InChI Key: OOPVELNVYRMMGW-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)N1CCC(CC1)NC(C1=CNC2C=CC=CC1=2)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 595
- Topological Polar Surface Area: 90.6
- XLogP3: 1.5
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6559-7811-30mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 30mg |
$178.5 | 2023-09-08 | ||
Life Chemicals | F6559-7811-5μmol |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 5μmol |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6559-7811-2μmol |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 2μmol |
$85.5 | 2023-09-08 | ||
Life Chemicals | F6559-7811-50mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 50mg |
$240.0 | 2023-09-08 | ||
Life Chemicals | F6559-7811-20μmol |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 20μmol |
$118.5 | 2023-09-08 | ||
Life Chemicals | F6559-7811-25mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 25mg |
$163.5 | 2023-09-08 | ||
Life Chemicals | F6559-7811-1mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 1mg |
$81.0 | 2023-09-08 | ||
Life Chemicals | F6559-7811-20mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 20mg |
$148.5 | 2023-09-08 | ||
Life Chemicals | F6559-7811-40mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 40mg |
$210.0 | 2023-09-08 | ||
Life Chemicals | F6559-7811-75mg |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide |
2034310-69-3 | 75mg |
$312.0 | 2023-09-08 |
N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide Related Literature
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
Additional information on N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide
N-[1-(1,1-Dioxo-1λ6-Thiolan-3-yl)Piperidin-4-yl]-1H-Indole-3-Carboxamide: A Comprehensive Overview
The compound N-[1-(1,1-dioxo-1λ6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide (CAS No. 2034310-69-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a piperidine ring, a thiolane moiety, and an indole group. The integration of these structural elements contributes to its diverse pharmacological properties and makes it a subject of interest in contemporary research.
Recent studies have highlighted the importance of thiolane-containing compounds in drug design, particularly due to their ability to enhance bioavailability and stability. The piperidine ring in this compound serves as a versatile scaffold, offering opportunities for further functionalization and optimization. Additionally, the indole group is known for its role in various biological activities, including anti-inflammatory and anticancer properties.
One of the most promising applications of this compound lies in its potential as a therapeutic agent for neurodegenerative diseases. Research has demonstrated that the indole carboxamide moiety can interact with key targets associated with Alzheimer's disease, such as β-secretase and tau proteins. Furthermore, the thiolane ring has been shown to improve the compound's ability to cross the blood-brain barrier, enhancing its efficacy in treating central nervous system disorders.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of green chemistry principles in its synthesis has been explored to minimize environmental impact and improve sustainability. This approach not only reduces waste but also aligns with current trends in pharmaceutical manufacturing.
The pharmacokinetic profile of N-[1-(1,1-dioxo-1λ6-thiolan-3-yl)piperidin-4-yl]-1H-indole-3-carboxamide has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical studies have shown that the compound exhibits low toxicity and high selectivity for its intended targets, making it a strong candidate for further development.
Moreover, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and have guided ongoing optimization efforts. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, enabling researchers to refine the compound's structure for improved efficacy.
In conclusion, N-[1-(1,1-dioxo-1λ6-thiolan-3-yl)piperidin-4-yli]-indole-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its promising pharmacological properties, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to make significant contributions to the field of drug discovery.
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